Cas no 441290-54-6 (methyl 3-(3,4-dimethoxybenzamido)-1-benzothiophene-2-carboxylate)

• Product Name: methyl 3-(3,4-dimethoxybenzamido)-1-benzothiophene-2-carboxylate
• CAS No: 441290-54-6
• MF: C₁₉H₁₇NO₅S
• MW: 371.406984090805
• CID: 6479409
• Update Time: 2025-06-08

methyl 3-(3,4-dimethoxybenzamido)-1-benzothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(3,4-dimethoxybenzamido)-1-benzothiophene-2-carboxylate
• methyl 3-(3,4-dimethoxybenzamido)benzo[b]thiophene-2-carboxylate
• Benzo[b]thiophene-2-carboxylic acid, 3-[(3,4-dimethoxybenzoyl)amino]-, methyl ester

• Inchi： 1S/C19H17NO5S/c1-23-13-9-8-11(10-14(13)24-2)18(21)20-16-12-6-4-5-7-15(12)26-17(16)19(22)25-3/h4-10H,1-3H3,(H,20,21)
• InChI Key： BZLICHQCEGHICY-UHFFFAOYSA-N
• SMILES： C12=CC=CC=C1C(NC(=O)C1=CC=C(OC)C(OC)=C1)=C(C(OC)=O)S2

Experimental Properties

• Density: 1.336±0.06 g/cm3(Predicted)
• Boiling Point: 488.7±45.0 °C(Predicted)
• pka: 11.76±0.43(Predicted)

Additional information on methyl 3-(3,4-dimethoxybenzamido)-1-benzothiophene-2-carboxylate

Recent Advances in the Study of Methyl 3-(3,4-Dimethoxybenzamido)-1-Benzothiophene-2-Carboxylate (CAS: 441290-54-6)

Methyl 3-(3,4-dimethoxybenzamido)-1-benzothiophene-2-carboxylate (CAS: 441290-54-6) is a synthetic small molecule that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of kinase inhibitors and anti-inflammatory agents. This research brief aims to summarize the latest findings regarding this compound, its mechanisms of action, and its potential applications in drug discovery.

One of the most notable advancements in the study of methyl 3-(3,4-dimethoxybenzamido)-1-benzothiophene-2-carboxylate is its application in the design of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer and autoimmune disorders. Recent research has demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases, including those involved in tumor progression. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that structural modifications of this compound led to the development of a novel inhibitor with high selectivity for the JAK2 kinase, a target of interest in myeloproliferative neoplasms.

In addition to its role in kinase inhibition, methyl 3-(3,4-dimethoxybenzamido)-1-benzothiophene-2-carboxylate has been investigated for its anti-inflammatory properties. A recent study in the European Journal of Pharmacology highlighted its ability to modulate the NF-κB signaling pathway, which is central to the inflammatory response. The compound was shown to reduce the production of pro-inflammatory cytokines in vitro, suggesting its potential as a lead compound for the development of new anti-inflammatory drugs. Further in vivo studies are underway to validate these findings and assess its therapeutic efficacy.

The synthetic pathways for methyl 3-(3,4-dimethoxybenzamido)-1-benzothiophene-2-carboxylate have also been optimized in recent years. Advances in green chemistry have enabled more efficient and environmentally friendly synthesis methods, reducing the use of hazardous reagents and improving yields. A 2022 publication in Organic Process Research & Development detailed a novel catalytic approach that significantly enhances the scalability of this compound, making it more accessible for large-scale pharmaceutical production.

Despite these promising developments, challenges remain in the clinical translation of methyl 3-(3,4-dimethoxybenzamido)-1-benzothiophene-2-carboxylate and its derivatives. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. However, the compound's versatility and demonstrated bioactivity make it a valuable scaffold for future drug discovery efforts. Researchers are optimistic that continued investigation will yield new therapeutic candidates with improved efficacy and safety profiles.

In conclusion, methyl 3-(3,4-dimethoxybenzamido)-1-benzothiophene-2-carboxylate (CAS: 441290-54-6) represents a promising area of research in chemical biology and medicinal chemistry. Its applications in kinase inhibition and anti-inflammatory therapy, coupled with advances in synthetic methodologies, highlight its potential as a cornerstone for the development of novel pharmaceuticals. Ongoing studies will be critical in unlocking its full therapeutic potential and addressing current limitations.